Cas no 1616077-52-1 ((S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline)

(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline structure
1616077-52-1 structure
Product Name:(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
CAS No:1616077-52-1
MF:C12H15NO
MW:189.253603219986
MDL:MFCD30281748
CID:5521360
PubChem ID:30076572
Update Time:2026-03-11

(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
    • MDL: MFCD30281748
    • Inchi: 1S/C12H15NO/c1-2-4-11-7-13(8-12-9-14-12)6-5-10(11)3-1/h1-4,12H,5-9H2/t12-/m0/s1
    • InChI Key: OBDIDGKANKNXDV-LBPRGKRZSA-N
    • SMILES: C1C2=C(C=CC=C2)CCN1C[C@H]1CO1

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 15.8Ų

(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY267926-5g
(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
1616077-52-1 ≥95%
5g
¥8500.00 2025-04-17
eNovation Chemicals LLC
D780654-5g
(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
1616077-52-1 95%
5g
$980 2024-07-19
eNovation Chemicals LLC
D780654-5g
(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
1616077-52-1 95%
5g
$980 2025-02-25
eNovation Chemicals LLC
D780654-5g
(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
1616077-52-1 95%
5g
$980 2025-02-28

Additional information on (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1616077-52-1)

(S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline, identified by the CAS number 1616077-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its biological activity and pharmacological potential. The presence of an oxiran-2-ylmethyl substituent adds a unique dimension to its chemical and biological properties, making it a subject of extensive research and development.

The structure of (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline features a stereogenic center at the (S)-configuration, which is crucial for its biological activity. This chirality influences its interactions with biological targets, making it a valuable candidate for drug discovery. The oxiran-2-ylmethyl group introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in treating various neurological and cardiovascular disorders. The oxiran-2-ylmethyl moiety in (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline has been particularly studied for its potential to modulate neurotransmitter systems. Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, offering insights into its potential applications in managing conditions such as depression and Parkinson's disease.

One of the most compelling aspects of (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline is its synthetic accessibility. The combination of readily available starting materials and well-established synthetic routes allows for efficient production at scale. This accessibility is crucial for both academic research and industrial applications, as it enables the rapid exploration of structural analogs and the optimization of pharmacokinetic profiles.

The oxiran-2-ylmethyl group also provides a handle for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited to introduce diverse substituents at the oxirane ring, creating a library of compounds with varying biological activities. Such libraries are invaluable tools in high-throughput screening programs aimed at identifying novel therapeutic agents.

Recent advances in computational chemistry have further enhanced the study of (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These predictions have guided experimental efforts and have led to the identification of key structural features that contribute to biological activity. The integration of experimental data with computational insights has provided a more comprehensive understanding of the compound's mechanism of action.

The pharmacological profile of (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline has been investigated in several preclinical models. Initial studies have shown promising results in terms of receptor binding affinity and functional activity. These findings have laid the groundwork for further exploration in clinical settings. The compound's potential to modulate neurotransmitter systems makes it an attractive candidate for treating neurological disorders characterized by imbalances in serotonin and dopamine levels.

In addition to its pharmacological applications, (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline has shown promise in other areas of research. Its unique structure has been explored as a tool compound in synthetic chemistry experiments designed to develop new methodologies for constructing complex molecules. The reactivity of the oxiran-2-ylmethyl group has been particularly useful in these studies.

The synthesis and characterization of (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline have also contributed to our understanding of stereochemistry in drug design. The importance of chirality in determining biological activity cannot be overstated. By studying compounds like this one, researchers gain valuable insights into how stereochemical differences can influence pharmacological outcomes.

Future directions for research on (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline include exploring its potential as a prodrug or an intermediate in the synthesis of more complex molecules. The oxiran-2-ylmethyl group can be selectively modified or cleaved under specific conditions to yield desired products with enhanced bioavailability or targeted delivery properties.

The growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline derivatives makes (S)-2-(Oxiran-2-ylmethyl)-1,2,3,4-tetrahydroisoquinoline a compound worth monitoring closely. As research continues to uncover new applications and refine synthetic methodologies,this molecule is likely to play an increasingly important role in pharmaceutical development.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited